Cas no 1263057-14-2 (3-bromo-6-chloroimidazo1,5-apyridine)

• Product Name: 3-bromo-6-chloroimidazo1,5-apyridine
• CAS No: 1263057-14-2
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD22551865
• CID: 4584021
• PubChem ID: 83894949
• Update Time: 2025-06-10

3-bromo-6-chloroimidazo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-chloroimidazo[1,5-a]pyridine
• Imidazo[1,5-a]pyridine, 3-bromo-6-chloro-
• 3-bromo-6-chloroimidazo1,5-apyridine
• 1263057-14-2
• EN300-254907
• MFCD22551865
• G70397

• MDL： MFCD22551865
• Inchi： 1S/C7H4BrClN2/c8-7-10-3-6-2-1-5(9)4-11(6)7/h1-4H
• InChI Key： PMVMQNNDPVEJGG-UHFFFAOYSA-N
• SMILES： C12=CN=C(Br)N1C=C(Cl)C=C2

Computed Properties

• Exact Mass: 229.92464g/mol
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-bromo-6-chloroimidazo1,5-apyridine

Comprehensive Overview of 3-Bromo-6-chloroimidazo[1,5-a]pyridine (CAS No. 1263057-14-2)

3-Bromo-6-chloroimidazo[1,5-a]pyridine (CAS No. 1263057-14-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,5-a]pyridine family, a class of fused heterocycles known for their versatility in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 3-bromo-6-chloroimidazo[1,5-a]pyridine features both bromine and chlorine substituents, which enhance its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern medicinal chemistry for constructing complex molecular architectures. Recent studies highlight its utility in creating small-molecule probes for target identification, aligning with the growing demand for precision medicine solutions in oncology and neurology.

From a synthetic chemistry perspective, the compound's halogenated imidazopyridine core offers excellent regioselectivity for further functionalization. This characteristic makes it valuable for high-throughput screening libraries, addressing the pharmaceutical industry's need for diverse chemical space exploration. Notably, its thermal stability and solubility profile have been optimized for automated synthesis platforms, a trend driven by the rise of AI-assisted drug design workflows.

In material science applications, CAS 1263057-14-2 has shown promise as a precursor for organic electronic materials. Its electron-deficient nature contributes to charge transport properties relevant to OLED and OFET technologies. With the global push toward sustainable electronics, researchers are investigating its derivatives for green semiconductor applications, particularly in flexible displays and wearable sensors.

The compound's analytical characterization typically involves LC-MS and NMR spectroscopy, with particular attention to its distinctive 1H-15N HMBC correlations. These techniques are crucial for quality control in GMP-compliant production, especially as regulatory agencies emphasize impurity profiling in active pharmaceutical ingredients (APIs). Recent advancements in cryo-EM have also enabled better understanding of its binding modes with biological targets.

Market trends indicate growing demand for 3-bromo-6-chloroimidazo[1,5-a]pyridine in contract research organizations (CROs) specializing in fragment-based drug discovery. Its balanced lipophilicity (clogP ~2.3) and molecular weight make it attractive for lead optimization programs. Suppliers now offer customized isotope-labeled versions (13C/15N) to support pharmacokinetic studies, reflecting the industry's shift toward translational research models.

Environmental considerations have prompted development of green chemistry protocols for synthesizing this compound. Recent publications describe microwave-assisted methods that reduce reaction times and improve yields while minimizing solvent waste. Such innovations align with the 12 Principles of Green Chemistry and respond to increasing scrutiny of pharmaceutical manufacturing's ecological footprint.

From a regulatory standpoint, 1263057-14-2 requires proper handling under standard laboratory safety protocols. While not classified as hazardous under current GHS criteria, appropriate PPE including nitrile gloves and safety goggles is recommended during manipulation. Proper storage conditions (typically -20°C under inert atmosphere) ensure long-term stability of this light-sensitive compound.

The patent landscape reveals expanding intellectual property around imidazo[1,5-a]pyridine derivatives, with particular emphasis on their use in JAK/STAT inhibitors and BTK signaling modulators. This reflects broader industry interest in immunomodulatory therapies, especially for autoimmune diseases. Analytical method patents covering HPLC purity assays for this compound have also increased, underscoring its importance in quality assurance workflows.

Emerging applications include use of 3-bromo-6-chloroimidazo[1,5-a]pyridine in PROTAC (Proteolysis Targeting Chimeras) development, where its robust synthetic accessibility enables rapid linker optimization. This positions the compound at the forefront of targeted protein degradation research, one of the most exciting areas in contemporary drug discovery.